N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide
Overview
Description
N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide, also known as MPPA, is a synthetic compound that has been used in a variety of scientific research applications. It has been studied for its ability to interact with a wide range of biological systems, including enzymes, proteins, and cell membranes. MPPA has also been used in the synthesis of other compounds, such as peptides and peptidomimetics.
Scientific Research Applications
N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide has been used in a variety of scientific research applications, including drug discovery, drug delivery, and enzyme inhibition. It has been used to study the effects of various drugs on the human body, as well as to study the effects of various enzymes on the body. N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide has also been used in the synthesis of peptides and peptidomimetics.
Mechanism of Action
The mechanism of action of N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide is not yet fully understood. However, it is known to interact with a variety of biological systems, including enzymes, proteins, and cell membranes. It has been shown to interact with the enzyme cytochrome P450, which is involved in the metabolism of various drugs. It has also been shown to interact with proteins involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide are not yet fully understood. However, it has been shown to interact with a variety of biological systems, including enzymes, proteins, and cell membranes. It has been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of various drugs. It has also been shown to interact with proteins involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The use of N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in organic solvents. It also has a wide range of applications in a variety of scientific research applications. However, there are some limitations to its use in laboratory experiments. It can be difficult to obtain pure samples of N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide, and it can be difficult to control the amount of N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide used in experiments.
Future Directions
There are a variety of potential future directions for the use of N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide in scientific research. It could be used to study the effects of various drugs on the human body, as well as to study the effects of various enzymes on the body. It could also be used to develop new drugs or to study the effects of existing drugs on various biological systems. Additionally, it could be used to study the effects of various environmental toxins on the body. Finally, it could be used to study the effects of various compounds on the synthesis of peptides and peptidomimetics.
Synthesis Methods
N-(2-methylphenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide can be synthesized from a variety of starting materials, including pyridine, methyl phenyl acetate, and azetidine-1-carboxylic acid. The synthesis process involves a series of reactions, including an aldol condensation, an aldol addition, and a dehydration reaction. The final product is a white solid that is soluble in organic solvents.
properties
IUPAC Name |
N-(2-methylphenyl)-3-pyridin-3-yloxyazetidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c1-12-5-2-3-7-15(12)18-16(20)19-10-14(11-19)21-13-6-4-8-17-9-13/h2-9,14H,10-11H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUOCUAFHBHSYTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)N2CC(C2)OC3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(pyridin-3-yloxy)-N-(o-tolyl)azetidine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,3,5,6-tetramethyl-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide](/img/structure/B6430101.png)
![4-cyano-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide](/img/structure/B6430107.png)
![1-{[1-(4-propylbenzoyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione](/img/structure/B6430108.png)
![N,N-dimethyl-4-{3-[(pyridazin-3-yl)amino]azetidine-1-carbonyl}benzene-1-sulfonamide](/img/structure/B6430114.png)
![3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)azetidin-3-yl]oxy}pyridine](/img/structure/B6430115.png)
![N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyridin-3-yloxy)azetidin-1-yl]butan-2-yl]acetamide](/img/structure/B6430118.png)
![3-(4-propoxyphenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one](/img/structure/B6430132.png)
![6-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]-1,3-benzothiazole](/img/structure/B6430146.png)
![3-{[1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yl]oxy}pyridine](/img/structure/B6430185.png)
![4-methoxy-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyrimidin-2-amine](/img/structure/B6430189.png)
![4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine](/img/structure/B6430195.png)
![1-[1-(6-cyclobutylpyrimidin-4-yl)pyrrolidin-3-yl]-1H-1,3-benzodiazole](/img/structure/B6430201.png)